Cas no 4596-98-9 (1,3-bis(2,4-dinitrophenyl)-1,3-diethylurea)

1,3-bis(2,4-dinitrophenyl)-1,3-diethylurea structure
4596-98-9 structure
Product Name:1,3-bis(2,4-dinitrophenyl)-1,3-diethylurea
CAS No:4596-98-9
MF:C17H16N6O9
MW:448.34374332428
CID:930108
PubChem ID:78347
Update Time:2025-04-19

1,3-bis(2,4-dinitrophenyl)-1,3-diethylurea Chemical and Physical Properties

Names and Identifiers

    • 1,3-bis(2,4-dinitrophenyl)-1,3-diethylurea
    • GZRUZYZDXWDVPQ-UHFFFAOYSA-N
    • DTXSID90196668
    • EINECS 224-996-3
    • NS00031573
    • 1,3-bis-(2,4-Dinitrophenyl)-1,3-diethylurea
    • 4596-98-9
    • Inchi: 1S/C17H16N6O9/c1-3-18(13-7-5-11(20(25)26)9-15(13)22(29)30)17(24)19(4-2)14-8-6-12(21(27)28)10-16(14)23(31)32/h5-10H,3-4H2,1-2H3
    • InChI Key: GZRUZYZDXWDVPQ-UHFFFAOYSA-N
    • SMILES: O=C(N(CC)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])N(CC)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 448.09798
  • Monoisotopic Mass: 448.09787611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 683
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 207Ų

Experimental Properties

  • PSA: 196.11
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